Cas no 139653-33-1 (1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (1:1))

• Product Name: 1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (1:1)
• CAS No: 139653-33-1
• MF: C₃₈H₇₉NO₃
• MW: 598.038772821426
• CID: 1277573
• PubChem ID: 22364247
• Update Time: 2025-04-20

1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (1:1)
• hydrogen carbonate,tridodecyl(methyl)azanium
• DTXSID20625214
• 139653-33-1
• SCHEMBL7573774
• N,N-Didodecyl-N-methyldodecan-1-aminium hydrogen carbonate

• Inchi： 1S/C37H78N.CH2O3/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;2-1(3)4/h5-37H2,1-4H3;(H2,2,3,4)/q+1;/p-1
• InChI Key： UHZSJDRGGRRIMH-UHFFFAOYSA-M
• SMILES： OC(=O)[O-].[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 597.60637
• Monoisotopic Mass: 597.60599538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 33
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.36